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A comprehensive analysis of the potency of GSK2193874, a selective antagonist of the
Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel, reveals significant variability
across different species. This guide provides researchers, scientists, and drug development
professionals with a concise comparison of GSK2193874 potency, supported by experimental
data and detailed protocols.

Quantitative Potency Comparison

The inhibitory potency of GSK2193874 against the TRPV4 channel has been quantified in
several species, with the half-maximal inhibitory concentration (IC50) serving as a key metric.
The data, summarized in the table below, highlights the differential activity of the compound, a
critical consideration for translational research and preclinical model selection.

Species Cell Line Assay Type Agonist Used IC50 (nM)
Calcium Influx

Human HEK293 GSK634775A 40[1][2]
(FLIPR)

Calcium Influx
Rat HEK?293 GSK634775A 2[1]12]
(FLIPR)

Mouse Not Specified Calcium Influx GSK634775 5
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Mechanism of Action: Targeting the TRPV4 Pathway

GSK2193874 exerts its pharmacological effect by directly blocking the TRPV4 ion channel, a
non-selective cation channel involved in a variety of physiological processes, including
mechanosensation, osmosensation, and temperature sensing. The signaling pathway initiated
by TRPV4 activation, and its subsequent inhibition by GSK2193874, is depicted below.
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Assay Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Cross-Species Potency of GSK2193874: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
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potency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b607779?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/GSK2193874.html
https://www.selleckchem.com/products/gsk2193874.html
https://www.benchchem.com/product/b607779#cross-species-comparison-of-gsk2193874-potency
https://www.benchchem.com/product/b607779#cross-species-comparison-of-gsk2193874-potency
https://www.benchchem.com/product/b607779#cross-species-comparison-of-gsk2193874-potency
https://www.benchchem.com/product/b607779#cross-species-comparison-of-gsk2193874-potency
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

